Cas no 108562-68-1 (Benzenemethanol,2-amino-3-ethyl-a-methyl-)

• Product Name: Benzenemethanol,2-amino-3-ethyl-a-methyl-
• CAS No: 108562-68-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 157281
• PubChem ID: 183991
• Update Time: 2025-04-19

Benzenemethanol,2-amino-3-ethyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-amino-3-ethyl-a-methyl-
• 1-(2-amino-3-ethylphenyl)ethanol
• 108562-68-1
• SCHEMBL14647742
• 2-(1-Hydroxyethyl)-6-ethylaniline 100 microg/mL in Acetonitrile
• DTXSID00910776
• Benzenemethanol, 2-amino-3-ethyl-alpha-methyl-
• 2-(1-hydroxyethyl)-6-ethylaniline
• 1-(2-Amino-3-ethylphenyl)ethan-1-ol
• Benzenemethanol, 2-amino-3-ethyl-?-methyl-; 2-Amino-3-ethyl-?-methylbenzenemethanol; 2-(1-Hydroxyethyl)-6-ethylaniline

• Inchi： 1S/C10H15NO/c1-3-8-5-4-6-9(7(2)12)10(8)11/h4-7,12H,3,11H2,1-2H3
• InChI Key： UANJWZLBTPXHHF-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(CC)C=1N

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines